(Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3,4-dimethylbenzamide

• IUPAC Name: N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H21BrN2O2S/c1-4-25-10-9-23-17-8-7-16(21)12-18(17)26-20(23)22-19(24)15-6-5-13(2)14(3)11-15/h5-8,11-12H,4,9-10H2,1-3H3
• InChI Key: YATPOLWIHGMKJB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H21BrN2O2S
• Molecular Weight: 433.4 g/mol
• CAS No.: 865162-75-0

Description

The compound is a derivative of benzo[d]thiazol-2(3H)-one. Benzo[d]thiazol-2(3H)-one derivatives have been studied for their potential cytotoxic and antibacterial activities.

Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

Benzothiazole derivatives, such as zinc phthalocyanines substituted with new benzenesulfonamide derivative groups containing Schiff base, have been synthesized and characterized. These compounds exhibit useful properties as photosensitizers in photodynamic therapy (PDT), a treatment modality for cancer. They show good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in PDT. This suggests potential cancer therapeutic applications for similar benzothiazole derivatives, highlighting their role in developing new cancer treatments (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Agents

Benzothiazole and thiazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds have shown moderate to excellent efficacy against various bacterial and fungal strains, including Candida albicans, Cryptococcus neoformans, and Aspergillus flavus. Such findings indicate the potential of benzothiazole derivatives in developing new antimicrobial and antifungal therapies, which could be relevant for addressing microbial resistance and treating infections (Bharti, Nath, Tilak, & Singh, 2010).

Anticonvulsant and Cognitive Enhancement

Research on benzothiazole derivatives has also explored their anticonvulsant properties and potential as cognitive enhancers. Compounds such as (S)-5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds have been synthesized and shown to display significant activity against tonic seizures and preferential inhibition of hyperactivity, indicating a lower tendency to induce extrapyramidal side effects. This suggests their utility in developing treatments for neurological disorders and enhancing cognitive functions (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects on steel in acidic environments. Research has shown that certain benzothiazole compounds can significantly protect against steel corrosion, suggesting their application in industrial processes and materials preservation. The ability of these compounds to adsorb onto surfaces and provide protection highlights their potential in developing new corrosion inhibitors (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives, including their potential as anticancer and antibacterial agents.